2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide

• IUPAC Name: 2,4-dichloro-5-(diethylsulfamoyl)-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C17H17Cl2N3O5S/c1-3-21(4-2)28(26,27)16-9-13(14(18)10-15(16)19)17(23)20-11-5-7-12(8-6-11)22(24)25/h5-10H,3-4H2,1-2H3,(H,20,23)
• InChI Key: DKCQIIMDPWWWKL-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=C(C=C(C(=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])Cl)Cl
• Molecular Formula: C17H17Cl2N3O5S
• Molecular Weight: 446.3 g/mol

Description

2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide, commonly known as DASB, is a chemical compound that is widely used in scientific research. DASB is a selective serotonin transporter (SERT) ligand that has been used to study the serotonin system in the brain.

Mechanism of Action

DASB acts as a selective 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide ligand by binding to the serotonin transporter with high affinity. This binding prevents the reuptake of serotonin into presynaptic neurons, leading to increased levels of serotonin in the synaptic cleft. This increased serotonin signaling is thought to play a role in the antidepressant effects of selective serotonin reuptake inhibitors (SSRIs).
Biochemical and Physiological Effects:
DASB has been shown to have a number of biochemical and physiological effects. In PET imaging studies, DASB has been used to measure the density of 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide in the brain. DASB has also been used to investigate the role of the serotonin system in various psychiatric disorders. In animal studies, DASB has been shown to increase serotonin levels in the brain and produce antidepressant-like effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DASB in lab experiments is its high selectivity for the serotonin transporter. This selectivity allows for precise measurement of 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide density in the brain. However, one limitation of using DASB is that it has a relatively short half-life, which can limit the time window for imaging studies.

Future Directions

There are a number of future directions for research involving DASB. One area of research is the investigation of the role of the serotonin system in various psychiatric disorders. Another area of research is the development of new 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide ligands with improved properties, such as longer half-lives and higher selectivity. Additionally, there is a need for further research into the biochemical and physiological effects of DASB, particularly in animal models.
In conclusion, DASB is a chemical compound that is widely used in scientific research to study the serotonin system in the brain. It is a selective 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide ligand that has been used in PET imaging studies and animal studies to investigate the role of the serotonin system in various psychiatric disorders. DASB has a number of advantages and limitations for lab experiments, and there are a number of future directions for research involving DASB.

Scientific Research Applications

DASB is primarily used in scientific research to study the serotonin system in the brain. It is a highly selective 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide ligand that binds to the serotonin transporter with high affinity. DASB has been used in positron emission tomography (PET) imaging studies to visualize the distribution of 2,4-dichloro-5-[(diethylamino)sulfonyl]-N-(4-nitrophenyl)benzamide in the brain. DASB has also been used in studies to investigate the role of the serotonin system in various psychiatric disorders, such as depression, anxiety, and obsessive-compulsive disorder.